N-((4-fluorobenzoyl)oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide

• IUPAC Name: [[2,5-bis(2,2,2-trifluoroethoxy)benzoyl]amino] 4-fluorobenzoate
• InChI: InChI=1S/C18H12F7NO5/c19-11-3-1-10(2-4-11)16(28)31-26-15(27)13-7-12(29-8-17(20,21)22)5-6-14(13)30-9-18(23,24)25/h1-7H,8-9H2,(H,26,27)
• InChI Key: LWQAFQIGHKKYFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)ONC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F)F
• Molecular Formula: C18H12F7NO5
• Molecular Weight: 455.3 g/mol

Description

N-((4-fluorobenzoyl)oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide, also known as FTBC, is a chemical compound that has been widely used in scientific research. It is a small molecule that has shown promising results in various studies related to biomedicine and pharmacology.

Scientific Research Applications

Fluorination and Deoxy-Fluorination Reagents

A novel fluorous deoxy-fluorination reagent, derived from benzoic acid intermediates, demonstrates the compound's potential in the fluorination of alcohols and diols. This process showcases the compound's utility in introducing fluorine atoms into organic molecules, a critical step in the synthesis of pharmaceuticals and agrochemicals. The recovery and reuse of the reagent highlight its efficiency and environmental friendliness (Furuya et al., 2009).

Synthesis of Polyamides

The compound's derivatives serve as building blocks for the synthesis of novel polyamides. These polymers exhibit exceptional solubility, thermal stability, and film-forming properties, making them suitable for high-performance materials used in electronics, coatings, and as potential candidates for gas separation membranes (Hsiao et al., 2000).

Metal–Organic Frameworks (MOFs)

Research on coordination polymers incorporating this compound reveals the synthesis of unique metal–organic frameworks (MOFs) with unprecedented topologies. These MOFs exhibit intriguing luminescence properties, suggesting applications in sensing, light-emitting devices, and as novel materials for catalysis (Zhang et al., 2014).

Organic Electronics

In the field of organic electronics, derivatives of this compound have been explored for their electrochromic properties. Polymers based on these derivatives demonstrate significant potential in organic electrochromic devices due to their excellent solubility, high thermal stability, and reversible color switching capabilities, indicating their utility in smart windows and displays (Xu et al., 2018).

High-Performance Polymers

Further exploration into poly(ether ketone)s with phenyl and biphenyl side groups derived from this compound showcases advances in high-performance polymers. These materials exhibit enhanced solubility, thermal properties, and mechanical strength, underscoring their importance in aerospace, automotive, and electronics applications (Kawaguchi & Morikawa, 2018).